Cas no 1392803-08-5 (cis-1-azaspiro[4.5]decan-8-ol)

• Product Name: cis-1-azaspiro[4.5]decan-8-ol
• CAS No: 1392803-08-5
• MF: C₉H₁₇NO
• MW: 155.237382650375
• MDL: MFCD22396075
• CID: 4593559
• Update Time: 2025-07-01

cis-1-azaspiro[4.5]decan-8-ol Chemical and Physical Properties

Names and Identifiers

• cis-1-Azaspiro[4.5]decan-8-ol
• 1-Azaspiro[4.5]decan-8-ol,cis-
• cis-1-Aza-spiro[4.5]decan-8-ol
• cis-1-azaspiro[4.5]decan-8-ol

• MDL： MFCD22396075
• Inchi： 1S/C9H17NO/c11-8-2-5-9(6-3-8)4-1-7-10-9/h8,10-11H,1-7H2/t8-,9+
• InChI Key： AVDBIOQGZJNXOS-DTORHVGOSA-N
• SMILES： N1[C@@]2(CC[C@H](O)CC2)CCC1

Computed Properties

• Exact Mass: 155.131
• Monoisotopic Mass: 155.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2

Additional information on cis-1-azaspiro[4.5]decan-8-ol

Introduction to cis-1-azaspiro[4.5]decan-8-ol (CAS No. 1392803-08-5)

cis-1-azaspiro[4.5]decan-8-ol (CAS No. 1392803-08-5) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic amines, which are known for their potential therapeutic applications due to their structural complexity and diverse biological activities.

The cis configuration of the compound is crucial for its biological activity, as it influences the spatial arrangement of functional groups and their interactions with biological targets. The azaspiro ring system, characterized by a nitrogen atom embedded within a spirocyclic framework, provides a unique scaffold that can be modified to enhance specific pharmacological properties.

Recent studies have highlighted the potential of cis-1-azaspiro[4.5]decan-8-ol in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammatory disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of cis-1-azaspiro[4.5]decan-8-ol exhibit potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function.

In the context of cancer research, cis-1-azaspiro[4.5]decan-8-ol has shown promise as a potential lead compound for developing novel anticancer agents. Research conducted at the National Cancer Institute revealed that certain derivatives of this compound can selectively inhibit cancer cell proliferation by targeting specific oncogenic pathways, such as the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer.

Moreover, the anti-inflammatory properties of cis-1-azaspiro[4.5]decan-8-ol have been explored in preclinical studies. A study published in the European Journal of Pharmacology found that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The structural flexibility and chemical stability of cis-1-azaspiro[4.5]decan-8-ol make it an attractive scaffold for medicinal chemists to design and synthesize novel derivatives with enhanced biological activities. The ability to introduce various functional groups at different positions within the spirocyclic framework allows for fine-tuning of pharmacological properties, such as potency, selectivity, and bioavailability.

One of the key challenges in the development of cis-1-azaspiro[4.5]decan-8-ol derivatives is optimizing their pharmacokinetic properties to ensure effective delivery to target tissues while minimizing potential side effects. Recent advancements in drug delivery systems, such as nanoparticle-based formulations and prodrug strategies, have shown promise in addressing these challenges and improving the therapeutic index of these compounds.

In addition to its therapeutic potential, cis-1-azaspiro[4.5]decan-8-ol has also been studied for its use in chemical biology research. The compound's ability to selectively modulate specific protein-protein interactions makes it a valuable tool for investigating cellular processes and identifying novel drug targets. For example, researchers at Harvard University utilized cis-1-azaspiro[4.5]decan-8-ol to probe the role of specific protein interactions in cellular signaling pathways involved in cancer progression.

The synthesis of cis-1-azaspiro[4.5]decan-8-ol has been optimized through various synthetic routes, including transition-metal-catalyzed cyclization reactions and organocatalytic approaches. These methods have enabled efficient and scalable production of the compound, facilitating its use in both academic research and industrial applications.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action and safety profile of cis-1-azaspiro[4.5]decan-8-ol and its derivatives. Clinical trials are currently underway to evaluate the efficacy and safety of these compounds in treating various diseases, with initial results showing promising outcomes.

In conclusion, cis-1-azaspiro[4.5]decan-8-ol (CAS No. 1392803-08-5) represents a promising scaffold with diverse biological activities and therapeutic potential. Its unique structural features and chemical versatility make it an attractive target for medicinal chemists and pharmaceutical researchers aiming to develop novel drugs for unmet medical needs.